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Abstract

This whitepaper provides a comprehensive overview of 2-Hydroxyethyl benzoate, a versatile
organic compound with applications spanning the pharmaceutical, cosmetic, and chemical
industries. This document details its historical discovery, synthesis, and physicochemical
properties. A thorough examination of its applications, particularly in drug development and as
a chemical intermediate, is presented. This guide also includes detailed experimental protocols
for its synthesis and characterization, along with a summary of its known biological activities.

Introduction

2-Hydroxyethyl benzoate (CAS 94-33-7), also known as ethylene glycol monobenzoate, is an
aromatic ester derived from the condensation of benzoic acid and ethylene glycol. Its unique
bifunctional nature, possessing both a hydroxyl group and a benzoate ester, imparts properties
that make it a valuable molecule in various scientific and industrial domains. This document
aims to be a core technical resource for researchers and professionals, providing in-depth
information on its discovery, synthesis, and applications.

Discovery and History

The precise first synthesis of 2-Hydroxyethyl benzoate is not definitively documented in
readily available literature, suggesting it may have been prepared as part of broader studies on
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esterification before its specific properties were of significant interest. However, one of the
earliest comprehensive studies detailing the synthesis of various glycol esters, including
benzoates, was conducted by Palomaa in 1929. This work laid the foundation for the
understanding of the formation of such compounds.

A significant publication that brought renewed attention to the synthesis of 2-Hydroxyethyl
benzoate appeared in the Chemical and Pharmaceutical Bulletin in 1986 (Volume 34, page
1837). This paper provided a detailed synthetic method and characterization, contributing to its
accessibility for further research.

Over the years, its utility has been recognized in various fields. It has been identified as a
naturally occurring compound in the leaves of the plant Hoya pubicalyx and has been detected
in the fungus Penicillium concentricum.[1] In recent times, it has been widely used in the
cosmetic industry as a skin-conditioning agent and has been investigated for its antimicrobial
properties.[2][3] It also serves as a valuable model compound for studying the kinetics and
mechanisms of ester hydrolysis.[3]

Physicochemical and Spectroscopic Data

2-Hydroxyethyl benzoate is a colorless to pale yellow solid or liquid with a mild aromatic odor,
depending on the ambient temperature.[2] Its key physicochemical and spectroscopic
properties are summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of 2-Hydroxyethyl Benzoate
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Property Value Reference(s)
CAS Number 94-33-7 [2]
Molecular Formula CoH1003 [2]
Molecular Weight 166.17 g/mol [3]
Melting Point 34°C [3]
Boiling Point 288.8 °C at 760 mmHg [4]
Density 1.175 g/cm3 [4]
Refractive Index 1.537 [4]
Flash Point 125.5°C [4]
Soluble in ethanol, ether,
Solubility chloroform, and ethyl acetate. [2]
Limited solubility in water.
pKa 14.04 + 0.10 (Predicted) [5]

Table 2: Spectroscopic Data for 2-Hydroxyethyl Benzoate
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Technique Data Reference(s)

Awaiting detailed spectral data
1H NMR _ [6]
from literature.

Awaiting detailed spectral data
15C NMR . [7]
from literature.

Awaiting detailed spectral data
FT-IR _ [6]
from literature.

m/z values: 166 (M+), 148,
122, 105, 77, 51. The
fragmentation pattern is
Mass Spectrometry consistent with the loss of [8]
ethylene oxide and
subsequent fragmentation of

the benzoic acid moiety.

Synthesis of 2-Hydroxyethyl Benzoate

Several methods for the synthesis of 2-Hydroxyethyl benzoate have been reported. The most
common laboratory-scale preparations involve the esterification of benzoic acid or its
derivatives with ethylene glycol.

Experimental Protocol: Esterification of Benzoic Acid
with Ethylene Glycol

This method involves the direct reaction of benzoic acid and ethylene glycol, typically under
acidic catalysis.

Workflow Diagram:
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Caption: General workflow for the synthesis of 2-Hydroxyethyl benzoate via esterification.
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Procedure:

 In a round-bottom flask equipped with a reflux condenser and a Dean-Stark apparatus,
combine benzoic acid (1 equivalent), ethylene glycol (2-3 equivalents), and a catalytic
amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

» Heat the reaction mixture to reflux. The water formed during the reaction is removed
azeotropically.

» Monitor the reaction progress by thin-layer chromatography (TLC).
e Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with a saturated
agueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by washing
with brine.

» Dry the organic layer over anhydrous sodium sulfate and filter.
e Remove the solvent under reduced pressure.

» Purify the crude product by vacuum distillation or column chromatography to yield pure 2-
Hydroxyethyl benzoate.

Experimental Protocol: Synthesis from Benzonitrile and
Ethylene Glycol (from US Patent 4,146,715)

This method provides an alternative route starting from benzonitrile.
Procedure:

e A solution of benzonitrile (103 g) in ethylene glycol (310 g) is heated at reflux under
substantially anhydrous conditions for 3 days.[9]

e The reaction mixture is then cooled and added to a mixture of ice and water (approximately
300 ml).[9]

o The resulting mixture is extracted with diethyl ether (3 x 300 ml).[9]
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e The combined ether extracts are back-washed with water (2 x 300 ml) and then with a
saturated sodium chloride solution (300 ml).[9]

e The ether solution is dried over anhydrous sodium sulfate.[9]

e The ether is evaporated, and the residual oil is distilled under reduced pressure to yield 108
g (65% of theoretical) of 2-Hydroxyethyl benzoate (boiling point 132°-135° C at 1.5 mm

Hg).[9]

Applications in Drug Development and Research

While not a frontline therapeutic agent itself, 2-Hydroxyethyl benzoate and its derivatives
have several applications in the pharmaceutical sciences.

Use as a Chemical Intermediate

2-Hydroxyethyl benzoate serves as a versatile intermediate in the synthesis of more complex
active pharmaceutical ingredients (APIs). Its hydroxyl group can be further functionalized, and
the benzoate moiety can be part of a larger pharmacophore.

Role in Topical Formulations

Due to its properties as a skin-conditioning agent and its limited water solubility, 2-
Hydroxyethyl benzoate is used in topical formulations.[2] It can act as a solvent and an
emollient, potentially influencing the skin penetration of co-formulated active drugs. Its
structural analog, 2-hydroxyethyl salicylate, is a known topical analgesic, highlighting the
potential of this class of compounds in dermal applications.[10]

Antimicrobial Activity

2-Hydroxyethyl benzoate has demonstrated antimicrobial activity against a range of bacteria,
fungi, and protozoa.[2][3] The proposed mechanism of action involves the disruption of the cell
membrane through interaction with fatty acids, leading to the leakage of cellular contents.[3]
This broad-spectrum activity suggests its potential as a preservative in pharmaceutical and
cosmetic products.

Signaling Pathway Diagram (Hypothesized Antimicrobial Action):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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